Cas no 188677-60-3 (4-Hexen-3-one,5-hydroxy-2-methyl-)

• Product Name: 4-Hexen-3-one,5-hydroxy-2-methyl-
• CAS No: 188677-60-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 115342
• PubChem ID: 5367921
• Update Time: 2025-04-18

4-Hexen-3-one,5-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-3-one,5-hydroxy-2-methyl-
• 4-Hexen-3-one, 5-hydroxy-2-methyl- (9CI)
• SCHEMBL11725944
• UTTSDKCNJMWXSK-DAXSKMNVSA-N
• 188677-60-3
• (Z)-4-hydroxy-5-methylhex-3-en-2-one
• (3Z)-4-Hydroxy-5-methyl-3-hexen-2-one #
• SCHEMBL8653500
• 5-Methylhexane-2,4-dione, enol
• 3-Hexen-2-one, 4-hydroxy-5-methyl-

• Inchi： 1S/C7H12O2/c1-5(2)7(9)4-6(3)8/h4-5,9H,1-3H3/b7-4-
• InChI Key： UTTSDKCNJMWXSK-DAXSKMNVSA-N
• SMILES： O/C(=C\C(C)=O)/C(C)C

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3